3-[5-[[(6aR)-2-methoxy-8-methyl-11-oxo-6a,7-dihydropyrrolo[2,1-c][1,4]benzodiazepin-3-yl]oxy]pentoxy]-2-methoxy-8-methyl-6a,7-dihydropyrrolo[2,1-c][1,4]benzodiazepin-11-one

• IUPAC Name: 3-[5-[[(6aR)-2-methoxy-8-methyl-11-oxo-6a,7-dihydropyrrolo[2,1-c][1,4]benzodiazepin-3-yl]oxy]pentoxy]-2-methoxy-8-methyl-6a,7-dihydropyrrolo[2,1-c][1,4]benzodiazepin-11-one
• InChI: InChI=1S/C33H36N4O6/c1-20-10-22-16-34-26-14-30(28(40-3)12-24(26)32(38)36(22)18-20)42-8-6-5-7-9-43-31-15-27-25(13-29(31)41-4)33(39)37-19-21(2)11-23(37)17-35-27/h12-19,22-23H,5-11H2,1-4H3/t22-,23?/m1/s1
• InChI Key: YMTZZJOPSATRTO-WTQRLHSKSA-N
• Canonical SMILES: CC1=CN2C(C1)C=NC3=CC(=C(C=C3C2=O)OC)OCCCCCOC4=C(C=C5C(=C4)N=CC6CC(=CN6C5=O)C)OC
• Isomeric SMILES: CC1=CN2[C@H](C1)C=NC3=CC(=C(C=C3C2=O)OC)OCCCCCOC4=C(C=C5C(=C4)N=CC6CC(=CN6C5=O)C)OC
• Molecular Formula: C33H36N4O6
• Molecular Weight: 584.7 g/mol

Description

SG3199 is a PBD dimer which binds in the minor groove of DNA, and forms covalent DNA interstrand cross-links in naked linear plasmid DNA. SG3199 is potently cytotoxic against a panel of human solid tumour and haematological cancer cell lines.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been involved in various synthetic processes, including the formation of tricyclic intermediates in the synthesis of antidepressants. A key step in one such synthesis was the formation of a related tricyclic intermediate via a Pictet-Spengler type condensation (Boyer, Fitchett, Wasley, & Zaunius, 1984).

Biological Activity and Pharmacological Properties

• Derivatives of pyrrolo[2,1-c][1,4]benzodiazepine have been studied for their pharmacological properties. One derivative was evaluated as an anxiolytic agent in clinical trials, suggesting the relevance of this compound class in anxiety treatment research (Wright, Brabander, Greenblatt, Day, & Hardy, 1978).
• Studies on DNA-interactive properties of these compounds, specifically pyrrolo[2,1-c][1,4]benzodiazepine dimers, have been conducted, indicating their significance in biomedical research (Kamal, Shankaraiah, Devaiah, & Reddy, 2006).

Potential Therapeutic Applications

• The compound's class has potential applications in the treatment of various allergic conditions. A study on indolo[2,1-c][1,4]benzodiazepines showed promising results as antihistamines and inhibitors of serotonin release, relevant for allergic treatment (Ho, Hageman, & Persico, 1986).
• Another significant aspect is their role in anticancer research. A-ring-modified analogues of pyrrolo[2,1-c][1,4]benzodiazepines have been synthesized to study their structure-reactivity/cytotoxicity relationships, aiming to understand their potential as antitumor agents (Thurston, Bose, Howard, Jenkins, Leoni, Baraldi, Guiotto, Cacciari, Kèlland, Foloppe, & Rault, 1999).